Cas no 2034498-30-9 (2-(4-chlorophenoxy)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 2034498-30-9
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5335794
• Update Time: 2025-06-29

2-(4-chlorophenoxy)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone
• 2-(4-chlorophenoxy)-1-(3-pyrimidin-2-yloxypiperidin-1-yl)ethanone
• 2-(4-chlorophenoxy)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C17H18ClN3O3/c18-13-4-6-14(7-5-13)23-12-16(22)21-10-1-3-15(11-21)24-17-19-8-2-9-20-17/h2,4-9,15H,1,3,10-12H2
• InChI Key： DUPOFTCNKBNMTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CCCC(C1)OC1N=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Additional information on 2-(4-chlorophenoxy)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one

2-(4-Chlorophenoxy)-1-[3-(Pyrimidin-2-yloxy)Piperidin-1-yl]Ethan-1-one: A Comprehensive Overview

2-(4-Chlorophenoxy)-1-[3-(Pyrimidin-2-yloxy)Piperidin-1-yl]Ethan-1-one, identified by the CAS Registry Number 2034498-30-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as CAS 2034498-30-9, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeting specific cellular pathways.

The molecular structure of 2-(4-Chlorophenoxy)-1-[3-(Pyrimidin-2-yloxy)Piperidin-1-yl]Ethan-1-one comprises a piperidine ring substituted with a pyrimidine moiety and a chlorophenoxy group. This configuration contributes to its stability and bioavailability, making it a valuable candidate for pharmacological studies. Researchers have explored its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases, which underscores its potential as a therapeutic agent.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring higher yields and purities. These methods not only enhance the scalability of production but also align with green chemistry principles, reducing environmental impact.

In terms of applications, CAS 2034498-30-9 has shown promise in the development of anti-inflammatory and antitumor agents. Preclinical studies have demonstrated its ability to modulate inflammatory responses and inhibit cancer cell proliferation, which are critical attributes for novel drug candidates. Furthermore, its structural versatility allows for modifications that could expand its therapeutic range into other areas such as neurodegenerative diseases.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, QSAR (Quantitative Structure–Activity Relationship) models have been developed to predict its pharmacokinetic profiles, aiding in the design of more effective derivatives.

In conclusion, 2-(4-Chlorophenoxy)-1-[3-(Pyrimidin-2-yloxy)Piperidin-1-yl]Ethan-1-one, or CAS 2034498-30-9, represents a compelling molecule with diverse applications in the chemical and pharmaceutical industries. Its unique structure, coupled with recent research advancements, positions it as a key player in future drug discovery efforts.